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Compound of Interest

Compound Name: 1-Fluorododecane

Cat. No.: B1294772 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Fluorododecane

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides a comprehensive overview of the safety data,

handling precautions, and emergency procedures for 1-Fluorododecane (CAS No: 334-68-9),

a long-chain 1-fluoroalkane.[1][2]

Chemical Identification
Proper identification is the first step in ensuring chemical safety. 1-Fluorododecane is also

known by several synonyms.[3]

Identifier Value

CAS Number 334-68-9[1][3]

EC Number 206-381-1[3]

Molecular Formula C12H25F[1][3]

Molecular Weight 188.33 g/mol [3]

Synonyms Dodecyl fluoride, n-Dodecyl fluoride[1][3][4]

Physical and Chemical Properties
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Understanding the physical and chemical properties of a substance is crucial for safe storage

and handling.

Property Value

Melting Point -13°C[1]

Boiling Point 225-227°C[1][5]

Density 0.807 g/mL at 25°C[1]

Flash Point 106.1°C (223.0°F) - closed cup

Refractive Index n20/D 1.42[1]

Hazard Identification and GHS Classification
1-Fluorododecane is classified as a hazardous substance.[6] The Globally Harmonized

System (GHS) classification provides a clear understanding of its potential dangers.
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GHS Classification Details

Signal Word Danger[3][6]

Pictograms GHS06 (Skull and Crossbones)[1]

Hazard Statements
H300: Fatal if swallowed.[3][6] H413: May cause

long lasting harmful effects to aquatic life.[3][6]

Hazard Classes

Acute Toxicity, Oral (Category 2)[6]. Hazardous

to the aquatic environment, long-term hazard

(Category 4).[6]

Precautionary Statements

P264: Wash skin thoroughly after handling.[3][6]

P270: Do not eat, drink or smoke when using

this product.[6] P273: Avoid release to the

environment.[6] P301 + P310: IF SWALLOWED:

Immediately call a POISON CENTER or

doctor/physician.[3] P321: Specific treatment

(see supplemental first aid instructions on this

label).[6] P330: Rinse mouth.[6] P405: Store

locked up.[6] P501: Dispose of

contents/container to an approved waste

disposal plant.[6]

Toxicological Data
Toxicological information is critical for assessing health risks. Data on 1-Fluorododecane is

limited, but acute toxicity has been determined.

Toxicity Value

Acute Toxicity LD50 Intraperitoneal - Mouse - 2.5 mg/kg[3]

No data is available for skin corrosion/irritation, serious eye damage/eye irritation, respiratory or

skin sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[3]

Experimental and Handling Protocols
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Adherence to strict protocols is essential to minimize risk when working with 1-
Fluorododecane.

General Handling Protocol
This protocol outlines the standard procedure for handling 1-Fluorododecane in a laboratory

setting.

Engineering Controls: Always handle the compound within a certified chemical fume hood to

minimize inhalation exposure.[7] Ensure safety showers and eyewash stations are readily

accessible.[7]

Pre-Use Inspection: Before use, carefully inspect the container for any damage or leaks.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3] Use equipment

tested and approved under appropriate government standards such as NIOSH (US) or EN

166 (EU).[3]

Skin Protection: Handle with compatible chemical-resistant gloves (e.g., nitrile rubber).[7]

Gloves must be inspected prior to use.[3] Use proper glove removal technique to avoid

skin contact.[3] Wear a lab coat or a chemical-resistant apron.[3][7]

Respiratory Protection: If a risk assessment shows air-purifying respirators are necessary,

use a full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387)

respirator cartridges as a backup to engineering controls.[3]

Safe Handling Practices: Avoid contact with skin, eyes, and clothing.[3] Avoid inhalation of

vapor or mist.[3] Keep the container tightly closed when not in use.[3][7] Do not eat, drink, or

smoke in the handling area.[6]

Hygiene: Wash hands thoroughly before breaks and immediately after handling the product.

[3]

Accidental Release (Spill) Protocol
In the event of a spill, follow these steps to contain and clean the release safely.
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Evacuate: Evacuate unnecessary personnel from the immediate area.[8]

Ventilate: Ensure adequate ventilation.[3]

Personal Protection: Wear appropriate PPE, including respiratory protection.[3] Avoid

breathing vapors, mist, or gas.[3]

Containment: Prevent further leakage or spillage if it is safe to do so.[3] Do not let the

product enter drains.[3]

Cleanup:

Absorb the spill with an inert, non-combustible material (e.g., vermiculite, sand, or earth).

[7]

Collect the absorbed material and place it into a suitable, labeled, and closed container for

hazardous waste disposal.[3][7]

Post-Cleanup: Ventilate the area and wash the spill site after the material pickup is complete.

[7]

Emergency Procedures
Immediate and appropriate first aid is critical in case of exposure.

First Aid Measures
General Advice: Consult a physician.[3] Show this safety data sheet to the doctor in

attendance.[3]

If Inhaled: Move the person into fresh air.[3] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a physician.[3]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[3] Take the

victim immediately to the hospital and consult a physician.[3]

In Case of Eye Contact: Flush eyes with water as a precaution for at least 15 minutes.[3]
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If Swallowed:Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious

person.[3] Rinse mouth with water and immediately call a poison center or doctor.[3]

Firefighting Measures
Firefighting Information Details

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[3]

Special Hazards

Combustion may produce carbon oxides and

hydrogen fluoride.[3][8] The substance is

combustible.[3]

Firefighter Protection
Wear a self-contained breathing apparatus

(SCBA) for firefighting if necessary.[3]

Storage and Disposal
Storage: Store in a cool, dry, and well-ventilated place.[3] Keep the container tightly closed.

[3] Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[3] Store locked up.[6] The designated storage class is 6.1A (Combustible, acute

toxic Cat. 1 and 2 / very toxic hazardous materials).

Disposal: Waste materials must be disposed of in accordance with national and local

regulations.[9] Dispose of contaminated materials and containers as hazardous waste.[3]

Workflow for Handling and Emergency Response
The following diagram illustrates the logical workflow for safely managing a 1-Fluorododecane
spill.
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Caption: Emergency response workflow for a 1-Fluorododecane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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